Cas no 13139-52-1 (N2-Cbz-D-glutamine)

• Product Name: N2-Cbz-D-glutamine
• CAS No: 13139-52-1
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• MDL: MFCD00065698
• CID: 119335
• PubChem ID: 1810769
• Update Time: 2025-10-29

N2-Cbz-D-glutamine Chemical and Physical Properties

Names and Identifiers

• N-Cbz-D-Glutamine
• N-Alpha-Carbobenzoxy-D-Glutamine
• D-Glutamine,N2-[(phenylmethoxy)carbonyl]-
• N2-Cbz-D-glutamine
• Z-D-Gln-OH
• Z-D-GlutaMine
• AmbotzZAA1203
• Benzyloxycarbonyl-D-glutamin
• Cbz-D-Gln-OH
• Cbz-D-glutamine
• N-A-CBZ-D-GLN
• N-Benzyloxycarbonyl-D-glutamine
• N-carbobenzoxy-D-glutamine
• Carbobenzoxy-D-glutamine
• Z-D-GLN
• Z-D-GLUTAMINE extrapure
• N-ALPHA-CBZ-D-GLUTAMINE
• BENZYLOXYCARBONYL-D-GLUTAMINE
• EN300-6503937
• CS-0169150
• Z-D-Gln-OH, >=98.0% (HPLC)
• D-Glutamine, N2-[(phenylmethoxy)carbonyl]-
• A888494
• 13139-52-1
• (2R)-2-{[(BENZYLOXY)CARBONYL]AMINO}-4-CARBAMOYLBUTANOIC ACID
• AS-49121
• FD21565
• ((Benzyloxy)carbonyl)-D-glutamine
• SCHEMBL3509748
• JIMLDJNLXLMGLX-SNVBAGLBSA-N
• MFCD00065698
• (2R)-5-amino-5-oxo-2-(phenylmethoxycarbonylamino)pentanoic acid
• AC-17140
• N-alpha-BenZyloxycarbonyl-D-glutamine (CbZ-D-Gln-OH)
• (R)-5-Amino-2-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid
• AKOS016842890
• DTXSID50365257
• Z-D-glutamine≥ 98% (HPLC)
• D-Glutamine, N2-[(phenylmethoxy)carbonyl]- (9CI, ACI); Glutamine, N2-carboxy-, N-benzyl ester, D- (8CI); N2-[(Phenylmethoxy)carbonyl]-D-glutamine (ACI); Carbobenzoxy-D-glutamine; N-Benzyloxycarbonyl-D-glutamine

• MDL： MFCD00065698
• Inchi： 1S/C13H16N2O5/c14-11(16)7-6-10(12(17)18)15-13(19)20-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,16)(H,15,19)(H,17,18)/t10-/m1/s1
• InChI Key： JIMLDJNLXLMGLX-SNVBAGLBSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C(=O)O)CCC(N)=O)=O

Computed Properties

• Exact Mass: 280.10600
• Monoisotopic Mass: 280.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.316
• Melting Point: 135-136 ºC
• Boiling Point: 604.2°C at 760 mmHg
• Flash Point: 319.2°C
• Refractive Index: 1.565
• PSA: 118.72000
• LogP: 1.72270

N2-Cbz-D-glutamine Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N2-Cbz-D-glutamine

Introduction to N2-Cbz-D-glutamine (CAS No. 13139-52-1) and Its Applications in Modern Chemical Biology

N2-Cbz-D-glutamine, with the chemical formula C₈H₁₄N₂O₄, is a protected derivative of D-glutamine, where the amine group is carbobenzyloxy (Cbz) protected. This compound, identified by its CAS number CAS No. 13139-52-1, has garnered significant attention in the field of chemical biology due to its versatile applications in peptide synthesis, drug development, and biomolecular research. The introduction of the carbobenzyloxy group enhances the stability and reactivity of D-glutamine, making it an invaluable intermediate in synthetic chemistry.

The significance of N2-Cbz-D-glutamine lies in its role as a crucial building block in the synthesis of complex peptides and proteins. In recent years, advancements in solid-phase peptide synthesis (SPPS) have highlighted the importance of protected amino acids like N2-Cbz-D-glutamine. These protected derivatives allow for precise control over peptide assembly, minimizing side reactions and improving yield. The D-form of glutamine, in particular, offers advantages in peptide conformation and stability, which are critical for biological activity.

Recent studies have demonstrated the utility of N2-Cbz-D-glutamine in the development of novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize peptidomimetics that mimic the structure and function of natural peptides. These peptidomimetics have shown promise in targeting various biological pathways, including inflammation and neurodegeneration. The ability to modify and protect amino acid residues like glutamine has opened new avenues for drug discovery.

The chemical properties of CAS No. 13139-52-1, specifically its solubility and stability under various conditions, make it an ideal candidate for industrial-scale peptide synthesis. Additionally, the carbobenzyloxy group can be selectively removed under mild acidic conditions, allowing for seamless integration into larger peptide chains. This feature has been exploited in the production of biologics such as growth factors and cytokines, where precise control over peptide structure is paramount.

In the realm of biomolecular research, N2-Cbz-D-glutamine has been instrumental in studying protein-ligand interactions. By incorporating this protected amino acid into synthetic peptides, researchers can investigate how specific modifications influence binding affinity and specificity. Such studies are fundamental to understanding enzyme mechanisms and developing targeted therapeutics. The versatility of N2-Cbz-D-glutamine also extends to its use in developing enzyme inhibitors and activators, further underscores its importance in drug design.

The application of computational methods has further enhanced the utility of CAS No. 13139-52-1. Molecular modeling techniques have been employed to predict how N2-Cbz-D-glutamine interacts with biological targets at the atomic level. These predictions guide experimental design and optimize synthetic routes, reducing trial-and-error approaches. Moreover, machine learning algorithms have been trained on large datasets containing N2-Cbz-D-glutamine derivatives to identify novel compounds with enhanced pharmacological properties.

The role of N2-Cbz-D-glutamine in synthetic biology cannot be overstated. It serves as a cornerstone for constructing complex genetic circuits and metabolic pathways. By integrating this compound into synthetic peptides, researchers can engineer cells to produce novel biomolecules with therapeutic potential. This approach has been particularly successful in developing biosensors that detect environmental pollutants or pathogens with high sensitivity.

Future directions in the study of N2-Cbz-D-glutamine include exploring its applications in nanotechnology and materials science. Researchers are investigating how this compound can be incorporated into self-assembling structures or used as a precursor for functional materials. The unique chemical properties of N2-Cbz-D-glutamine make it a promising candidate for developing smart materials that respond to external stimuli or exhibit specific biological functions.

In conclusion, N2-Cbz-D-glutamine (CAS No. 13139-52-1) is a multifaceted compound with far-reaching implications in chemical biology and drug development. Its role as a key intermediate in peptide synthesis, coupled with its stability and reactivity under various conditions, positions it as an indispensable tool for researchers worldwide. As our understanding of biological systems continues to evolve, compounds like N2-Cbz-D-glutamine will undoubtedly play a pivotal role in shaping the future of medicine and biotechnology.